Cas no 1804706-52-2 (4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride
• CAS No: 1804706-52-2
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882352
• Update Time: 2025-11-01

4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)5-4(9)2(7(10)11)1-3(12)13-5/h1,7H
• InChI Key： NYKXJFOPTHISES-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C(=O)Cl)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride

Introduction to 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride (CAS No. 1804706-52-2)

4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride, with the chemical identifier CAS No. 1804706-52-2, is a highly specialized intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural framework that integrates fluorine and iodine substituents, alongside a reactive carbonyl chloride group. The presence of these functional groups makes it a versatile building block for the development of novel bioactive molecules.

The significance of this compound in modern chemical biology and medicinal chemistry cannot be overstated. Its molecular design allows for facile modifications, enabling chemists to explore diverse pharmacophores and optimize drug-like properties. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in the construction of complex scaffolds that mimic natural products or target specific biological pathways.

In the context of drug discovery, 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride serves as a critical precursor for the synthesis of small-molecule inhibitors and probes. The difluoromethyl group, a well-documented pharmacophore, enhances metabolic stability and binding affinity, while the iodine atom provides a handle for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a valuable asset in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

One of the most compelling applications of this intermediate is in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine core is frequently found in kinase-active molecules due to its ability to interact with ATP pockets in protein targets. By incorporating fluorinated and iodinated substituents, chemists can fine-tune electronic properties and steric hindrance, leading to improved selectivity and efficacy. For instance, recent studies have demonstrated that derivatives of 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride exhibit potent activity against tyrosine kinases, with promising preclinical results.

The reactivity of the carbonyl chloride functionality further extends its utility beyond kinase inhibition. This group readily participates in nucleophilic addition reactions, allowing for the rapid assembly of more complex molecules. Researchers have leveraged this property to synthesize peptidomimetics and other biologics that require precise functionalization at multiple sites. Moreover, the iodine atom can be selectively modified using palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, to introduce aryl or vinyl groups with high regioselectivity.

Recent innovations in synthetic chemistry have also highlighted novel applications of this compound in material science. For example, fluorinated pyridines are increasingly being explored as components in organic electronics due to their electron-withdrawing properties and ability to enhance charge transport. The iodine substituent further facilitates post-synthetic modifications, enabling the creation of conjugated polymers and small-molecule emitters for optoelectronic devices.

The industrial production of 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride requires meticulous attention to purity and yield optimization. Manufacturers must employ advanced purification techniques such as distillation under inert conditions or recrystallization from appropriate solvents to ensure that impurities do not interfere with downstream applications. Given its reactivity, handling protocols must be strictly adhered to prevent decomposition or unwanted side reactions.

In academic research circles, this compound has been instrumental in validating new synthetic strategies and exploring uncharted chemical spaces. Its structural motifs have inspired libraries of analogs designed for specific biological targets, including protease inhibitors and antiviral agents. Collaborative efforts between medicinal chemists and computational biologists have further accelerated the discovery process by leveraging virtual screening tools to predict binding affinities and optimize lead compounds derived from 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride.

The future prospects for this intermediate remain bright, with ongoing research focused on expanding its synthetic utility and exploring new therapeutic modalities. As drug development continues to evolve toward more personalized medicine approaches, compounds like 4-(Difluoromethyl)-3-fluoro-6-iodopyridine-2-carbonyl chloride will play an indispensable role in generating innovative molecular architectures tailored to individual patient needs.